Cas no 17147-85-2 (3-Ethyl-5-methylisoxazole-4-carboxylic acid)
17147-85-2 structure
Product Name:3-Ethyl-5-methylisoxazole-4-carboxylic acid
CAS No:17147-85-2
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD03422293
CID:87802
PubChem ID:24883711
Update Time:2025-04-18
3-Ethyl-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-5-methylisoxazole-4-carboxylic acid
- 3-ETHYL-5-METHYL-4-ISOXAZOLECARBOXYLIC ACID
- AKOS PAO-1631
- AKOS B013953
- 5-METHYL-3-ETHYLISOXAZOLE-4-CARBOXYLIC ACID
- CHEMBRDG-BB 4004641
- BUTTPARK 154\06-46
- ART-CHEM-BB B013953
- 3-Ethyl-5-methyl-isoxazole-4-carboxylic acid
- 3-ethyl-5-methyl-1,2-oxazole-4-carboxylic acid
- 3-ETHYL-5-METHYLISOXAZOLE-4-CARBOXYLIC &
- 4-Isoxazolecarboxylicacid,3-ethyl-5-methyl-(8CI,9CI)
- AKOS000302819
- CS-0085340
- LS-01100
- RSWFHHWVFZWIMV-UHFFFAOYSA-N
- A881927
- 4-Isoxazolecarboxylicacid,3-ethyl-5-methyl-
- FT-0677988
- EN300-12328
- 3-Ethyl-5-methylisoxazole-4-carboxylic acid, 97%
- DTXSID90366228
- 17147-85-2
- 5-Amino-2-chloro-3-picoline?
- SCHEMBL2056999
- BB 0257292
- 4-Isoxazolecarboxylic acid, 3-ethyl-5-methyl-
- Z85923398
- MFCD03422293
- J-010729
- ALBB-000932
- 3-ETHYL-5-METHYLISOXAZOLE-4-CARBOXYLICACID
- STK431104
- DB-027884
-
- MDL: MFCD03422293
- Inchi: 1S/C7H9NO3/c1-3-5-6(7(9)10)4(2)11-8-5/h3H2,1-2H3,(H,9,10)
- InChI Key: RSWFHHWVFZWIMV-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)O)C(CC)=N1
Computed Properties
- Exact Mass: 155.05800
- Monoisotopic Mass: 155.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Color/Form: Uncertain
- Melting Point: 121-125 °C
- Boiling Point: 293.9°Cat760mmHg
- Flash Point: 131.5°C
- Refractive Index: 1.509
- PSA: 63.33000
- LogP: 1.24360
- Solubility: Uncertain
3-Ethyl-5-methylisoxazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Ethyl-5-methylisoxazole-4-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Ethyl-5-methylisoxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113117-25g |
3-ethyl-5-methylisoxazole-4-carboxylic acid |
17147-85-2 | 97% | 25g |
$335 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021203-500mg |
3-Ethyl-5-methylisoxazole-4-carboxylic acid |
17147-85-2 | 500mg |
437.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021203-500mg |
3-Ethyl-5-methylisoxazole-4-carboxylic acid |
17147-85-2 | 500mg |
437CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-NR503-200mg |
3-Ethyl-5-methyl-isoxazole-4-carboxylic acid |
17147-85-2 | 97% | 200mg |
¥141.0 | 2022-02-28 | |
| TRC | B433960-10mg |
3-Ethyl-5-methylisoxazole-4-carboxylic Acid |
17147-85-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B433960-50mg |
3-Ethyl-5-methylisoxazole-4-carboxylic Acid |
17147-85-2 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B433960-100mg |
3-Ethyl-5-methylisoxazole-4-carboxylic Acid |
17147-85-2 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR7092-1g |
5-Methyl-3-ethylisoxazole-4-carboxylic acid |
17147-85-2 | 1g |
£80.00 | 2025-02-20 | ||
| Chemenu | CM113117-5g |
3-ethyl-5-methylisoxazole-4-carboxylic acid |
17147-85-2 | 97% | 5g |
$129 | 2023-03-06 | |
| abcr | AB206589-1 g |
3-Ethyl-5-methylisoxazole-4-carboxylic acid, 97%; . |
17147-85-2 | 97% | 1g |
€56.00 | 2023-06-23 |
3-Ethyl-5-methylisoxazole-4-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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